Cas no 1027330-82-0 ((4-(Piperazin-1-yl)-6,7-dihydro-5H-benzo(6,7)cyclohepta(1,2-d)pyrimidin-2-yl)amine)

• Product name: (4-(Piperazin-1-yl)-6,7-dihydro-5H-benzo(6,7)cyclohepta(1,2-d)pyrimidin-2-yl)amine
• CAS No: 1027330-82-0
• MF: C₁₇H₂₁N₅
• MW: 295.382142782211
• CID: 2853094

(4-(Piperazin-1-yl)-6,7-dihydro-5H-benzo(6,7)cyclohepta(1,2-d)pyrimidin-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 8U5620H545
• (4-(Piperazin-1-yl)-6,7-dihydro-5H-benzo(6,7)cyclohepta(1,2-d)pyrimidin-2-yl)amine
• 4-Piperazin-1-yl-6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-d]pyrimidin-2-ylamine
• BDBM26395
• 5H-Benzo(6,7)cyclohepta(1,2-d)pyrimidin-2-amine, 6,7-dihydro-4-(1-piperazinyl)-
• 2,4-diamino-5,6-disubstituted pyrimidine, 9
• Q27271015

• Inchi： 1S/C17H21N5/c18-17-20-15-13-6-2-1-4-12(13)5-3-7-14(15)16(21-17)22-10-8-19-9-11-22/h1-2,4,6,19H,3,5,7-11H2,(H2,18,20,21)
• InChI Key： KUZRWWLVBUPCRK-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(C4C=CC=CC=4CCC3)N=C(N)N=2)CCNCC1

Computed Properties

• Exact Mass: 295.179696g/mol
• Monoisotopic Mass: 295.179696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.4g/mol
• Topological Polar Surface Area: 67.1
• XLogP3: 2.2

Experimental Properties

• Color/Form: Solid powder

(4-(Piperazin-1-yl)-6,7-dihydro-5H-benzo(6,7)cyclohepta(1,2-d)pyrimidin-2-yl)amine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).